![molecular formula C6H8F3N3OS B2463546 2-(4,4,4-Trifluoro-1-methyl-3-oxobutylidene)-1-hydrazinecarbothioamide CAS No. 383148-57-0](/img/structure/B2463546.png)
2-(4,4,4-Trifluoro-1-methyl-3-oxobutylidene)-1-hydrazinecarbothioamide
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Overview
Description
Scientific Research Applications
- Researchers have explored the impact of fiber additives on volatile organic compounds (VOCs) in bread. In a study by Rusinek et al., wheat flour supplemented with 3% fruit fiber (cranberry, apple, and chokeberry) was used to bake bread. The volatile compound profile was analyzed using solid-phase microextraction coupled with gas chromatography-mass spectrometry (SPME/GC-MS) and an electronic nose (e-nose). The results revealed that the type and amount of VOCs varied based on the specific fruit fiber additive, influencing the bread’s aroma intensity .
- Thiazole derivatives, including compounds like ethyl 4-(trifluoromethyl)-2-{2-[(Z)-4,4,4-trifluoro-1-methyl-3-oxobutylidene]hydrazino}-1,3-thiazole-5-carboxylate , have attracted interest in medicinal chemistry. Researchers explore their potential as antimicrobial agents, anti-inflammatory drugs, or even anticancer compounds. The trifluoromethyl group and hydrazine moiety contribute to their unique pharmacological properties .
- The presence of the trifluoro-1-methyl-3-oxobutylidene group in compounds like (E)-2-cyano-3-(dimethylamino)-N’-[(E)-4,4,4-trifluoro-1-methyl-3-oxobutylidene]-2-propenohydrazide can influence their electrochemical behavior. Researchers investigate their interaction with electrode surfaces, making them potential candidates for electrochemical sensors in environmental monitoring, food safety, and clinical diagnostics .
Gas Sensors and Aroma Profiling in Bread
Thiazole Derivatives in Medicinal Chemistry
Electrochemical Sensors and Analytical Applications
Mechanism of Action
Target of Action
It’s worth noting that thiourea derivatives, which this compound is a part of, have been shown to have diverse biological applications, including antibacterial, antioxidant, anticancer, anti-inflammatory, anti-alzheimer, antituberculosis, and antimalarial properties .
Mode of Action
It is known that thiourea derivatives can successfully catalyze a diverse variety of highly enantioselective transformations providing a wide range of versatile organic compounds .
Biochemical Pathways
The diverse biological applications of thiourea derivatives suggest that they likely interact with multiple biochemical pathways .
Pharmacokinetics
Various synthetic approaches like multicomponent reaction, click reaction, nano-catalysis, and green chemistry have been employed to improve their selectivity, purity, product yield, and pharmacokinetic activity .
Result of Action
The diverse biological applications of thiourea derivatives suggest that they likely have multiple molecular and cellular effects .
Action Environment
It’s worth noting that the synthesis and activity of thiourea derivatives can be influenced by various factors, including the choice of catalyst, reaction conditions, and the presence of other chemical species .
properties
IUPAC Name |
[(E)-(5,5,5-trifluoro-4-oxopentan-2-ylidene)amino]thiourea |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8F3N3OS/c1-3(11-12-5(10)14)2-4(13)6(7,8)9/h2H2,1H3,(H3,10,12,14)/b11-3+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QIFOKILIASMLAC-QDEBKDIKSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=NNC(=S)N)CC(=O)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C/C(=N\NC(=S)N)/CC(=O)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8F3N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
227.21 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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